2-Propanol, 2-methyl-, cerium(4+) salt

• IUPAC Name: cerium(4+);2-methylpropan-2-olate
• InChI: InChI=1S/4C4H9O.Ce/c4*1-4(2,3)5;/h4*1-3H3;/q4*-1;+4
• InChI Key: JUUPRTCPRDGKER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].[Ce+4]
• Molecular Formula: C16H36CeO4
• DSSTOX Substance ID: DTXSID30596188
• Molecular Weight: 432.57 g/mol
• CAS RN: 90595-53-2

Description

2-Propanol, 2-methyl-, cerium(4+) salt, also known as cerium(IV) methoxypropanol, is an organocerium compound that has been used as a reducing agent in organic synthesis. It is a powerful and versatile reagent that can selectively reduce a wide range of functional groups, including carbonyls, olefins, and nitro groups.

Mechanism of Action

The mechanism of action of 2-Propanol, 2-methyl-, 2-Propanol, 2-methyl-, cerium(4+) salt(4+) salt involves the transfer of a single electron from the 2-Propanol, 2-methyl-, cerium(4+) salt(IV) ion to the substrate. This generates a radical intermediate, which can then undergo further reactions to form the reduced product. The selectivity of the reaction is determined by the nature of the substrate and the reaction conditions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-Propanol, 2-methyl-, 2-Propanol, 2-methyl-, cerium(4+) salt(4+) salt. However, it is known that 2-Propanol, 2-methyl-, cerium(4+) salt compounds can exhibit antioxidant and anti-inflammatory properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Propanol, 2-methyl-, 2-Propanol, 2-methyl-, cerium(4+) salt(4+) salt as a reducing agent in organic synthesis include its high selectivity, mild reaction conditions, and ease of handling. However, it has some limitations, including its sensitivity to air and moisture, and its limited solubility in some solvents.

Future Directions

There are several future directions for the use of 2-Propanol, 2-methyl-, 2-Propanol, 2-methyl-, cerium(4+) salt(4+) salt in organic synthesis. One area of interest is the development of new 2-Propanol, 2-methyl-, cerium(4+) salt-based reagents with improved selectivity and reactivity. Another area of interest is the application of 2-Propanol, 2-methyl-, cerium(4+) salt compounds in catalysis, particularly in the area of sustainable chemistry. Furthermore, the potential therapeutic applications of 2-Propanol, 2-methyl-, cerium(4+) salt compounds, including 2-Propanol, 2-methyl-, 2-Propanol, 2-methyl-, cerium(4+) salt(4+) salt, warrant further investigation.

Scientific Research Applications

2-Propanol, 2-methyl-, 2-Propanol, 2-methyl-, cerium(4+) salt(4+) salt has been widely used in organic synthesis as a reducing agent. It has been used to selectively reduce a wide range of functional groups, including carbonyls, olefins, and nitro groups. In addition, it has been used in the synthesis of natural products, pharmaceuticals, and other biologically active compounds.